Cas no 62273-67-0 (Benzenesulfonamide, 3-(ethylthio)-5-(hydroxymethyl)-2-(phenylmethyl)-)

• Product name: Benzenesulfonamide, 3-(ethylthio)-5-(hydroxymethyl)-2-(phenylmethyl)-
• CAS No: 62273-67-0
• MF: C₁₆H₁₉NO₃S₂
• MW: 337.456961870193
• CID: 451426
• PubChem ID: 53828062

Benzenesulfonamide, 3-(ethylthio)-5-(hydroxymethyl)-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-(ethylthio)-5-(hydroxymethyl)-2-(phenylmethyl)-
• 2-benzyl-3-ethylsulfanyl-5-(hydroxymethyl)benzenesulfonamide
• 62273-67-0
• DTXSID60706970
• 2-Benzyl-3-(ethylsulfanyl)-5-(hydroxymethyl)benzene-1-sulfonamide

• Inchi： InChI=1S/C16H19NO3S2/c1-2-21-15-9-13(11-18)10-16(22(17,19)20)14(15)8-12-6-4-3-5-7-12/h3-7,9-10,18H,2,8,11H2,1H3,(H2,17,19,20)
• InChI Key： GAMURPPENGHTFX-UHFFFAOYSA-N
• SMILES： CCSC1=C(C(=CC(=C1)CO)S(=O)(=O)N)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 337.08077
• Monoisotopic Mass: 337.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 80.39